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Technical Guide: 1,3-17:0 DG-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated diacylglycerol, 1,3-17:0
DG-d5. It covers its chemical structure, and physical properties, and outlines its application as
an internal standard in mass spectrometry-based lipidomics.

Core Compound Information

1,3-17:0 DG-d5, also known as 1,3-diheptadecanoyl-glycerol-d5, is a synthetic, deuterated
form of diacylglycerol containing two 17-carbon fatty acid chains (heptadecanoic acid). The
deuterium labels on the glycerol backbone make it an ideal internal standard for mass
spectrometry applications, allowing for precise and accurate quantification of endogenous
diacylglycerols in complex biological samples.

Chemical Structure:

(Note: The five deuterium atoms are located on the glycerol backbone)

Quantitative Data Summary
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The following table summarizes the key quantitative data for 1,3-17:0 DG-d5.

Property Value Reference
Chemical Formula C37H67D505 [11121[3114]
Molecular Weight 602.00 g/mol [11[2][3]
CAS Number 1246523-65-8 [11[2]13]1[5]
Purity >99% [2][5]
Appearance White to off-white solid [1]

Storage Temperature -20°C [1112][5]

Experimental Protocols: Use as an Internal Standard
In Lipidomics
1,3-17:0 DG-d5 is commonly used as an internal standard in lipidomics workflows to quantify

diacylglycerols in biological samples by liquid chromatography-mass spectrometry (LC-MS).[2]
The following is a generalized protocol.

A. Sample Preparation and Lipid Extraction:

Homogenization: Homogenize the biological tissue or cell pellet in a suitable solvent, such as
a mixture of chloroform and methanol.

e Internal Standard Spiking: Add a known amount of 1,3-17:0 DG-d5 to the homogenate. The
amount added should be optimized based on the expected concentration of endogenous
diacylglycerols in the sample.

 Lipid Extraction: Perform a liquid-liquid extraction to separate the lipid-containing organic
phase from the aqueous phase. The Bligh and Dyer method is a common choice.

» Drying and Reconstitution: Evaporate the organic solvent under a stream of nitrogen and
reconstitute the lipid extract in a solvent compatible with the LC-MS system (e.g.,
methanol/chloroform 1:1, v/v).
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B. LC-MS Analysis:

o Chromatographic Separation: Inject the reconstituted lipid extract onto a reverse-phase or
normal-phase HPLC column to separate the different lipid classes. A C18 column is
frequently used for the separation of diacylglycerols.

e Mass Spectrometry Detection: Analyze the eluent using a mass spectrometer, typically a
triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap), operating
in positive ion mode.

o Data Acquisition: Monitor for the specific precursor-to-product ion transitions for both the
endogenous diacylglycerols of interest and the 1,3-17:0 DG-d5 internal standard. For 1,3-
17:0 DG-d5, the transition to monitor would be based on the neutral loss of one of the
deuterated fatty acid chains.

C. Data Analysis and Quantification:

o Peak Integration: Integrate the peak areas for the endogenous diacylglycerol species and
the 1,3-17:0 DG-d5 internal standard.

o Quantification: Calculate the concentration of the endogenous diacylglycerols by comparing
the ratio of their peak areas to the peak area of the known amount of the 1,3-17:0 DG-d5
internal standard.

Visualization of a Relevant Signaling Pathway

Diacylglycerols are critical second messengers in a variety of cellular signaling pathways, most
notably in the activation of Protein Kinase C (PKC). The specific role of diacylglycerols with
odd-chain fatty acids like 17:0 is an area of ongoing research. The diagram below illustrates the
general diacylglycerol signaling cascade.
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General Diacylglycerol (DAG) Signaling Pathway
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Caption: General Diacylglycerol (DAG) Signaling Pathway.
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Concluding Remarks

1,3-17:0 DG-d5 is a valuable tool for researchers in the field of lipidomics, enabling the
accurate quantification of diacylglycerol species. Its use as an internal standard is crucial for
obtaining reliable data in studies investigating the role of lipids in health and disease. Further
research into the specific biological functions of odd-chain diacylglycerols will likely expand the
applications of this and similar deuterated lipid standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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